Cas no 26494-55-3 (2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid)

• Product Name: 2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid
• CAS No: 26494-55-3
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• MDL: MFCD00269587
• CID: 88670
• PubChem ID: 2735705
• Update Time: 2025-04-18

2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetic acid
• 3-Oxo-2,3-dihydro-4H-1,4-benzoxazine-4-acetic acid
• (3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid
• 2,3-DIHYDRO-3-OXO-4H-1,4-BENZOXAZINE-4-ACETIC ACID
• (3-oxo-2,3-dihydrobenzo[1,4]oxazin-4-yl)acetic acid
• 2,3-DIBROMO-5-(TRICHLOROACETYL)-1H-PYRROLE
• 4-(Carboxymethyl)-2H-1,4-benzoxazin-3(4H)-one
• F0919-6966
• 2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid
• AKOS000103969
• HMS3536E05
• 2-(3-Oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)aceticacid
• (3-OXO-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)ACETICACID
• PS-5190
• CS-0037903
• 2-(3-oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)acetic acid
• DTXSID80370894
• 2-(3-oxo-1, 4-benzoxazin-4-yl)acetic acid
• 2-(2,3-Dihydro-3-oxobenzo[b][1,4]oxazin-4-yl)acetic acid
• 2-(3-oxo-1,4-benzoxazin-4-yl)acetic acid
• CCG-200192
• (3-Oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-ac etic acid
• 26494-55-3
• 2-[3-Oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl]acetic Acid
• 4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-3-oxo-
• EU-0029953
• SY078836
• EN300-10593
• Z56347458
• (2,3-Dihydro-3-oxo-4H-1,4-benzoxazin-4-yl)acetic acid
• POGLODLVBYOXAO-UHFFFAOYSA-N
• HMS1392I05
• A877214
• (3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid
• ChemDiv2_008277
• MFCD00269587
• BB 0239147
• SCHEMBL4970176
• STL138723
• BBL005357
• ALBB-020435
• AG-996/31203043

• MDL： MFCD00269587
• Inchi： 1S/C10H9NO4/c12-9-6-15-8-4-2-1-3-7(8)11(9)5-10(13)14/h1-4H,5-6H2,(H,13,14)
• InChI Key： POGLODLVBYOXAO-UHFFFAOYSA-N
• SMILES： O1CC(N(CC(=O)O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 207.05300
• Monoisotopic Mass: 206.045333
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.3
• Topological Polar Surface Area: 69.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 524.0±50.0 °C at 760 mmHg
• Flash Point: Not available
• PSA: 66.84000
• LogP: 0.56160
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Solubility: Not determined

2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones